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Compound of Interest

Compound Name: (2)-2-bromo-2-butene

cat. No.: B7769272

An In-depth Technical Guide to the Physical Properties of (Z)-2-bromo-2-butene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of (Z)-2-
bromo-2-butene, a significant brominated alkene in organic synthesis. The document presents
guantitative data in a structured format, details relevant experimental methodologies, and offers
visual representations of related chemical concepts.

Core Physical and Chemical Properties

(Z2)-2-bromo-2-butene, also known as cis-2-bromo-2-butene, is an organic compound with the
chemical formula CaH7Br.[1] It is classified as a haloalkene and is a stereocisomer, specifically
the Z (cis) isomer, where the bromine atom and the higher priority alkyl groups are on the same
side of the carbon-carbon double bond.[1] This compound is typically a colorless to light yellow
liquid at room temperature and possesses a characteristic sweet odor.[2][3]

Quantitative Data Summary

The physical properties of (Z)-2-bromo-2-butene are summarized in the table below. These
values are critical for its application in synthetic chemistry, particularly for predicting its behavior
in various reaction conditions and for its purification.
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Property Value Source(s)
Molecular Formula CaH7Br [L1[41511611 71
Molecular Weight 135.00 g/mol [11[81I9]
CAS Number 3017-68-3 [11[4]1[5][6][7]
Appearance Colorless to light yellow liquid [2][10]
Melting Point -111.2 °C to -111 °C [1[41051171[1]
Boiling Point 84 °C to 94 °C (at 1 atm) NN | EY 53 | | d | ey
Density 1.332 g/mL at 25 °C [A1517122][13]
Refractive Index (n20/D) 1.459 [4151171112]
Flash Point -1.1°C (30 °F) [41[5][71[13]
Solubility Insolu-ble in water; soluble in o14)

organic solvents.
Storage Temperature 2-8°C [415171112]

Experimental Protocols for Property Determination

The accurate determination of the physical properties of (Z)-2-bromo-2-butene is essential for

its characterization and use. The following are standard methodologies for measuring key

physical constants.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile compound like (Z)-2-bromo-2-butene, simple distillation is a common

method.

Methodology: Simple Distillation

o Apparatus Setup: A distillation flask is filled to approximately two-thirds of its volume with the

(Z)-2-bromo-2-butene sample. Boiling chips are added to ensure smooth boiling. The flask

is connected to a condenser, which is attached to a receiving flask. A thermometer is placed
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in the distillation head so that the top of the bulb is level with the side arm leading to the
condenser.

Heating: The distillation flask is gently heated. As the liquid boils, the vapor rises, and its
temperature is measured by the thermometer.

Data Collection: The temperature is recorded when the first drop of distillate is collected in
the receiving flask and is stable. This temperature represents the boiling point of the
substance at the recorded atmospheric pressure.

Pressure Correction: Since boiling points are pressure-dependent, the observed boiling point
may need to be corrected to standard pressure (760 mmHg) using a nomograph or the
Clausius-Clapeyron equation if the measurement is not performed at sea level.

Determination of Density

Density is the mass per unit volume of a substance. A pycnometer is a precise instrument for

determining the density of a liquid.

Methodology: Pycnometer Method

Preparation: A clean, dry pycnometer of a known volume is weighed accurately (maz).

Sample Filling: The pycnometer is filled with (Z)-2-bromo-2-butene, ensuring no air bubbles
are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the
exterior.

Weighing: The filled pycnometer is weighed again (m:2).

Temperature Control: The procedure is carried out at a constant temperature (e.g., 25 °C) by
placing the pycnometer in a temperature-controlled water bath.[4][5][12]

Calculation: The density (p) is calculated using the formula: p = (mz2 - mi1) / V where V is the
volume of the pycnometer.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance and is measured using a refractometer.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of (Z)-2-bromo-2-butene are placed on the prism of the
refractometer.

e Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark regions
is sharp and centered in the crosshairs.

» Reading: The refractive index is read directly from the instrument's scale. The measurement
is typically temperature-dependent and is often reported at 20°C (n20/D).[4][5][12]

Visualizations

The following diagrams illustrate key conceptual and experimental workflows related to (Z)-2-
bromo-2-butene.

Synthesis and Isomerism

2-Butene

Electrophilic Addition Electrophilic Addition

(2)-2-bromo-2-butene (E)-2-bromo-2-butene
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Caption: Synthesis pathway for (Z) and (E) isomers of 2-bromo-2-butene.

Start: Impure Liquid Sample
((2)-2-bromo-2-butene)

:

1. Assemble Distillation Apparatus

;

2. Heat Sample with Boiling Chips

;

3. Liquid Vaporizes

l

4. Measure Vapor Temperature
(Thermometer at Condenser Inlet)

:

5. Vapor Condenses to Liquid

y

6. Collect Pure Distillate

l

End: Purified Sample &
Recorded Boiling Point
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Caption: Experimental workflow for boiling point determination by distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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